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Compound of Interest

Compound Name: 5-Chloro-2-methylthiophenol

Cat. No.: B096861

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling, disposal, and waste management of thiophenol and its
related compounds.

Frequently Asked Questions (FAQS)

Q1: What is thiophenol and what are its primary hazards?

Al: Thiophenol (CeHsSH), also known as benzenethiol or phenyl mercaptan, is the simplest
aromatic thiol.[1][2] It is a colorless liquid recognized by its strong, unpleasant, and pungent
odor.[1][3] Thiophenol is classified as a hazardous substance due to its flammability, high
toxicity, and environmental hazards.[1][3][4] It is fatal if swallowed, inhaled, or in contact with
skin, and causes severe skin and eye irritation.[5][6]

Summary of Thiophenol Properties and Hazards
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Property Value Reference
Chemical Formula CeHeS [1]

Molar Mass 110.17 g'mol—* [1]
Appearance Colorless liquid [1]

Odor ILiJkr;pIeasant, pungent, garlic- 7]
Density 1.0766 g/mL [1]

Boiling Point 169 °C (336 °F) [1]

Melting Point -15°C (5 °F) [1]

Flash Point 50 °C (122 °F) [5][7]
Solubility in Water 0.08% (Insoluble) [11[3]

Acidity (pKa)

6.62 (in H20)

[1]

Hazard Classification

GHS Pictograms

GHS Labelling

GHS02: FlammableGHSO05: CorrosiveGHS06:
ToxicGHSO07: Exclamation markGHS09:

Environmental hazard

Q2: What are the regulated waste codes for thiophenol?

A2: Thiophenol is considered an acutely toxic hazardous waste.[8] The U.S. Environmental
Protection Agency (EPA) has assigned it the hazardous waste number P014.[7][9][10][11][12]
Due to its flammability, it may also be classified under the ignitability characteristic with the

waste number D001.[4] Waste generators must consult local, state, and federal regulations to

ensure complete and accurate classification.[7][9]

Q3: What are the occupational exposure limits for thiophenol?

A3: Various regulatory bodies have established exposure limits for thiophenol to protect

personnel. Adherence to these limits is critical for laboratory safety.
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Occupational Exposure Limits

Organization Limit Type Value

NIOSH (US) Ceiling (15 min) 0.1 ppm (0.5 mg/m3)

Not formally established, but

OSHA (US) PEL (8-hour TWA) adherence to NIOSH limits is
prudent.
N No specific value listed, refer
ACGIH TLV (Ceiling)

to NIOSH guidelines.

No specific value listed, refer

CAL/OSHA PEL (Ceiling) o
to NIOSH guidelines.

NIOSH: National Institute for Occupational Safety and Health; OSHA: Occupational Safety and
Health Administration; ACGIH: American Conference of Governmental Industrial Hygienists;
PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; TLV: Threshold Limit Value.
[1][13]

Q4: What Personal Protective Equipment (PPE) is required when handling thiophenol waste?

A4: Due to its high toxicity and ability to be absorbed through the skin, comprehensive PPE is
mandatory.[3][7]

o Hand Protection: Wear chemical protective gloves.[4] Neoprene or nitrile rubber gloves are
recommended. For prolonged contact, a glove with a protection class of 5 or higher
(breakthrough time >240 minutes) is advised.[4] Always inspect gloves before use and
dispose of contaminated gloves immediately.[6]

o Eye Protection: Safety glasses with side shields and chemical goggles are required.[4][7] A
face shield should also be used where splashing is possible.[6]

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and appropriate protective
clothing to prevent skin exposure.[5][6][7] For large-scale operations, a complete suit
protecting against chemicals may be necessary.[6]
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» Respiratory Protection: All work must be conducted in a certified chemical fume hood.[7][9] If
there is a risk of overexposure, an approved respirator with organic vapor cartridges must be
used.[4][6]

Troubleshooting Guides
Issue 1: A small amount of thiophenol has spilled inside the chemical fume hood.
Solution:

For minor spills, immediate cleanup is crucial to manage the potent odor and associated
hazards.

o Workflow for Minor Spill Cleanup
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Minor Thiophenol Spill
(Inside Fume Hood)

'

Ensure Fume Hood is Operating
and PPE is Worn

l

Contain Spill with
Inert Absorbent Material
(e.g., activated carbon, vermiculite)

l

Carefully Collect Contaminated
Absorbent with Spark-Proof Tools

l

Place Collected Material into a
Sealable, Labeled Hazardous Waste Container

l

Decontaminate Spill Area
with Bleach Solution (Sodium Hypochlorite)

l

Wipe Area with a Damp Cloth

Dispose of all contaminated materials

(gloves, wipes, absorbent) as P014 Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for cleaning up minor thiophenol spills.

o Experimental Protocol: Minor Spill Cleanup
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o Preparation: Ensure the chemical fume hood is functioning correctly. Wear appropriate
PPE, including double gloves (nitrile or neoprene), chemical goggles, a face shield, and a
lab coat.[4][7]

o Containment: Cover the spill with an inert absorbent material like activated carbon
adsorbent, vermiculite, or sand.[7][9] WARNING: Never use dry, powdered hypochlorite or
other strong oxidizers directly on the spill, as this can cause autoignition.[4]

o Collection: Using spark-proof tools, carefully collect the absorbent material.[7][9]

o Packaging: Place the contaminated material into a designated, sealable plastic or lined
metal container.[4] The container must be clearly labeled as "Hazardous Waste:
Thiophenol (P014, D001)".[4][7]

o Decontamination: Wipe the spill area with a cloth soaked in a 5-10% sodium hypochlorite
(bleach) solution to oxidize the remaining thiophenol, followed by a water rinse.[4] All
cleaning materials must also be disposed of as hazardous waste.

Issue 2: How do | dispose of aqueous waste containing thiophenol?
Solution:

Aqueous waste containing thiophenol must be neutralized before collection for disposal. Direct
drain disposal is strictly prohibited.[4][14] The most common method is oxidation with sodium
hypochlorite (bleach).

o Chemical Neutralization Pathway
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Thiophenol Sodium Hypochlorite
(CeHsSH) (NaOCil)

Oxidation
(in Fume Hood)

\
Primary Product *Minor Byproduct
\

<

Benzenesulfonic Acid Diphenyl Disulfide
(Sodium Salt) (Side Product)

Click to download full resolution via product page

Caption: Oxidation of thiophenol to a less hazardous sulfonic acid.

o Experimental Protocol: Aqueous Waste Neutralization

[¢]

Work Area: Perform all steps inside a certified chemical fume hood.[4]

Preparation: Prepare a solution of sodium hypochlorite (household bleach, typically 5-
10%).[4] The reaction can be exothermic, so if treating a large volume, pre-cool the bleach

solution in an ice bath.[15]

Neutralization: Slowly and carefully add the thiophenol-containing aqueous waste to the
cooled bleach solution with constant stirring.[15] The bleach converts the malodorous and
toxic thiophenol primarily into the less hazardous sodium salt of benzenesulfonic acid.[4]

Testing: After the addition is complete, test the solution with lead acetate paper to ensure
no unreacted thiophenol remains (a yellow color indicates the presence of mercaptans).[4]

Collection: The neutralized solution should be collected in a clearly labeled hazardous
waste container. Even after treatment, it must be disposed of through the institution's
environmental health and safety (EHS) office.[15][14]

Issue 3: My laboratory has a persistent, foul odor after working with thiophenol.
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Solution:

The potent stench of thiophenol can linger. Proper containment and decontamination are key to
odor control.

e Troubleshooting Odor Issues
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Persistent Thiophenol Odor Detected

Is the source an open container
or recent spill?

Yes

Seal all containers.
Clean spill area with bleach solution.

Is the odor coming from waste containers?

Yes

No

Ensure waste containers are tightly sealed.
Store in a ventilated secondary container.

Could glassware or equipment be contaminated?

Yes

No

Soak all potentially contaminated glassware
and equipment in a bleach bath for >12 hours.

If odor persists, contact EHS for
assessment and potential air monitoring.

Click to download full resolution via product page

Caption: Logical steps to troubleshoot and eliminate thiophenol odors.
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e Protocol: Decontamination of Glassware and Equipment

o

Immediate Action: Do not remove contaminated glassware from the fume hood.[15]

o Bleach Bath: Prepare a basin with a 5-10% sodium hypochlorite (bleach) solution inside
the fume hood.[4][15]

o Soaking: Immediately after use, rinse and/or submerge all contaminated glassware, stir
bars, cannulas, and other equipment in the bleach bath.[16] The oxidation reaction can be
slow, so a soaking period of at least 12-24 hours is recommended.[16]

o Solid Waste: Contaminated disposable items like gloves, paper towels, and septa should
be immediately placed in a zip-lock bag, which is then sealed inside a wide-mouth plastic
jar or other secondary container for disposal as hazardous waste.[4][15]

o Final Cleaning: After soaking, the glassware can be washed using standard laboratory
procedures. The bleach solution itself must be collected and disposed of as hazardous
waste.[15]

For further assistance, always contact your institution's Environmental Health and Safety (EHS)
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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